Coordination chemistry of the sulfur analog of tricatecholsiderophores†

Dalton Transactions Pub Date: 2009-07-21 DOI: 10.1039/B911014N

Abstract

Reaction of the siderophore analog tris(benzene-o-dithiol) ligand H6-1 with Ti(OPr)4 in methanol leads to the formation of the siderophore analog complex (Ph4As)2[Ti(1)3] exhibiting exclusively thiolato coordination to the metal center.

Graphical abstract: Coordination chemistry of the sulfur analog of tricatechol siderophores
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